Cas no 10106-41-9 (17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate)

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate structure

10106-41-9 structure

Product Name:17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate

CAS No:10106-41-9

Molecular Formula:C₂₄H₃₀O₅

Molecular Weight:398.492

CID:203107

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate Properties

Names and Identifiers

- Pregna-1,4,9(11)-triene-3,20-dione,21-(acetyloxy)-17-hydroxy-16-methyl-, (16a)-
- (16α)-17-Hydroxy-16-methyl-3,20-dioxopregna-1,4,9(11)-trien-21-yl acetate
- 17,21-Dihydroxy-16α-Methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate
- 17-alpha,21-Dihydroxy-16-alpha-methylpregna-1,4,9(11)-triene-3,20-dione 21-acetate
- Dexamethasone EP Impurity H
- (16alpha)-17-hydroxy-16-methyl-3,20-dioxopregna-1,4,9(11)-trien-21-yl acetate
- 17,21-Dihydroxy-16-methylpregna-1,4,9(11)-triene-3,20-dione 21-acetate
- 21-Acetyloxy-17-hydroxy-16-methylpregna-1,4,9(11)-triene-3,20-dione
- Pregnatriene acetate
- Dexamethasone impurity H
- 21-Acetoxy-17-hydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione
- 17-HYDROXY-16-ALPHA-METHYL-3,20-DIOXOPREGNA-1,4,9(11)-TRIEN-21-YL ACETATE
- Pregna-1,4,9(11)-triene-3,20-dione, 17,21-dihydroxy-16.alpha.-methyl-, 21-acetate
- 2-((10S,13S,14S,16R,17R)-17-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,10,12,13,14,15,16,17-decahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
- +Expand
- InChIKey： AAPZMQVULRVUEU-PYAFTSMNSA-N
- Inchi： 1S/C24H30O5/c1-14-11-20-18-6-5-16-12-17(26)7-9-22(16,3)19(18)8-10-23(20,4)24(14,28)21(27)13-29-15(2)25/h7-9,12,14,18,20,28H,5-6,10-11,13H2,1-4H3/t14-,18-,20+,22+,23+,24+/m1/s1
- SMILES： C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@]4(C)C3=CC[C@]2(C)[C@]1(C(=O)COC(=O)C)O

Computed Properties

Exact Mass: 398.2094
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Heavy Atom Count: 29

Experimental Properties

PSA: 80.67

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE15401-10mg	17-alpha,21-dihydroxy-16-alpha-methylpregna-1,4,9(11)-triene-3,20-dione 21-acetate	10106-41-9	98	10mg	$297.00	2024-04-20
TRC	D453275-10mg	17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate	10106-41-9		10mg	$ 261.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-498099-10 mg	17,21-Dihydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate,	10106-41-9		10mg	￥3,234.00	2023-07-11

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate Synthesis

Synthetic Circuit 1

75-16-1

37413-91-5

10106-41-9

1485182-00-0

1485181-97-2

14622-51-6

14622-47-0

4258-83-7

Reaction Conditions

1.1 Catalysts: Cupric chloride Solvents: Tetrahydrofuran ; 1 min, < 3 °C
1.2 Solvents: Tetrahydrofuran ; 2 min, < 3 °C
1.3 Reagents: Chlorotrimethylsilane
1.4 Solvents: Tetrahydrofuran ; 23 min, < 2 °C; 12 min, < 2 °C
1.5 Reagents: Triethylamine
1.6 Reagents: Ammonium chloride Solvents: Water
1.7 Reagents: Peracetic acid Solvents: Dichloromethane ; 4 min, < 4 °C; 19 h, < 4 °C
1.8 Reagents: Hydrochloric acid Solvents: Water

Reference

Expedient synthesis of 17α,21-dihydroxy-9β,11β-epoxy-16α-methylpregna-1,4-diene-3,20-dione 21-acetate from prednisolone utilising a novel Mattox rearrangement

Hulcoop, David G.; Shapland, Peter D. P., Steroids, 2013, 78(12-13), 1281-1287

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate Raw materials

21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate Preparation Products

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate Suppliers

HU BEI YANG XIN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:10106-41-9)

MR./MRS.:XIONG LEI

Phone:13092795037

Email:3003473323@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:10106-41-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate Related Literature

1. Facile electrochemical deposition of Cu7Te4 thin films with visible-light driven photocatalytic activity and thermoelectric performance

Amrita Ghosh,Mousumi Mitra,Dipali Banerjee,Anup Mondal RSC Adv., 2016,6, 22803-22811
2. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
3. Engineering of porous π-stacked solids using mechanochemistry

Peter J. Nichols,Colin L. Raston,Jonathan W. Steed Chem. Commun., 2001, 1062-1063
4. In silico prediction of hERG potassium channel blockage by chemical category approaches†

Chen Zhang,Yuan Zhou,Shikai Gu,Zengrui Wu,Wenjie Wu,Changming Liu,Kaidong Wang,Guixia Liu,Weihua Li,Philip W. Lee,Yun Tang Toxicol. Res., 2016,5, 570-582
5. Using core-hole reference states for calculating X-ray photoelectron and emission spectra

Andreas Dreuw,Thomas Fransson Phys. Chem. Chem. Phys., 2022,24, 11259-11267
6. The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†

Zhi-Yong Yang,Emilio Jimenez-Vicente,Hayden Kallas,Dmitriy A. Lukoyanov,Hao Yang,Julia S. Martin del Campo,Dennis R. Dean,Brian M. Hoffman,Lance C. Seefeldt Chem. Sci., 2021,12, 6913-6922
7. Syntheses, structures and properties of seven H2BTA coordinating 3-D metallic complexes containing 0-, 1-, 2-, and 3-D frameworks (H2BTA = bis(tetrazolyl)amine)†

Jiao-Min Lin,Bei-Shu Huang,Yang-Fan Guan,Zhao-Qing Liu,Dong-Yao Wang,Wen Dong CrystEngComm, 2009,11, 329-336
8. Ferritin nanocage-based antigen delivery nanoplatforms: epitope engineering for peptide vaccine design†

Peng Lv,Zhao Lei,Yun Zeng,Gang Liu Biomater. Sci., 2019,7, 1794-1800
9. Structural and chemical interplay between nano-active and encapsulation materials in a core–shell SnO2@MXene lithium ion anode system†

Peiran Wang,Yuantao Yan,Chi Cheng,Weimin Zhang,Dengke Zhou,Linsen Li,Xiaowei Yang,Xiao-Zhen Liao,Zi-Feng Ma,Yu-Shi He CrystEngComm, 2021,23, 368-377
10. Front cover

Anal. Proc., 1989,26, X033-X034

10106-41-9 (17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate) Related Products

Recommended suppliers

atkchemica

(CAS:10106-41-9)17,21-Dihydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione 21-Acetate

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally